3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide

• CAS RN: 6005-63-6
• Molecular Formula: C21H17N3O4
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C21H17N3O4/c1-26-16-10-14(11-17(12-16)27-2)20(25)23-15-7-5-13(6-8-15)21-24-19-18(28-21)4-3-9-22-19/h3-12H,1-2H3,(H,23,25)
• InChI Key: YGIFMZZSQXCQRX-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4)OC

Description

3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide, also known as DPBA, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. DPBA is a benzamide derivative that has been synthesized using various methods and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide is not fully understood, but it is thought to involve the inhibition of various signaling pathways, including the NF-κB and MAPK pathways. 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide has been shown to inhibit the phosphorylation of IKKα/β and IκBα, which are key regulators of the NF-κB pathway. 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide has also been found to inhibit the phosphorylation of ERK1/2 and JNK, which are components of the MAPK pathway. These inhibitory effects may contribute to the anti-inflammatory, anti-cancer, and neuroprotective effects of 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide.
Biochemical and Physiological Effects:
3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide has been found to exhibit a range of biochemical and physiological effects, including its ability to inhibit the production of pro-inflammatory cytokines, reduce the expression of COX-2 and iNOS, inhibit the growth of cancer cells, and protect neurons from oxidative stress. 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide has also been shown to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and DNA damage repair. Furthermore, 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide can also be easily synthesized using various methods and can be modified to yield derivatives with different properties. However, 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide also has some limitations, including its relatively low potency and selectivity for specific targets. Further research is needed to optimize the synthesis and properties of 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide for specific scientific research applications.

Future Directions

There are several future directions for the scientific research of 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide. One direction is to explore the potential of 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide as a therapeutic agent for various inflammatory and neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Another direction is to investigate the mechanism of action of 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide in more detail, including its effects on specific signaling pathways and gene expression. Furthermore, the development of 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide derivatives with improved potency and selectivity may lead to the discovery of novel therapeutic agents for various diseases.

Synthesis Methods

3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide can be synthesized using various methods, including the reaction of 2-aminopyridine with 4-bromoanisole, followed by the reaction of the resulting compound with 3,5-dimethoxybenzoyl chloride. Another method involves the reaction of 2-aminopyridine with 4-iodoanisole, followed by the reaction of the resulting compound with 3,5-dimethoxybenzoyl chloride. These methods have been optimized to yield high purity 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide, which can be used for scientific research applications.

Scientific Research Applications

3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide has been found to exhibit a range of potential therapeutic applications, including its use as an anti-inflammatory agent, an anti-cancer agent, and a neuroprotective agent. 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce the expression of COX-2 and iNOS. 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide has also been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Furthermore, 3,5-dimethoxy-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide has been shown to protect neurons from oxidative stress and to improve cognitive function in animal models of Alzheimer's disease.